Cas no 1384513-86-3 (N-2-Butyl-3-(4-methoxybenzoyl)-5-benzofuranyl-methanesulfonamide)

• Product Name: N-2-Butyl-3-(4-methoxybenzoyl)-5-benzofuranyl-methanesulfonamide
• CAS No: 1384513-86-3
• MF: C₂₁H₂₃NO₅S
• MW: 401.476024866104
• CID: 5575266
• Update Time: 2025-10-31

N-2-Butyl-3-(4-methoxybenzoyl)-5-benzofuranyl-methanesulfonamide Chemical and Physical Properties

Names and Identifiers

• N-[2-Butyl-3-(4-methoxybenzoyl)-5-benzofuranyl]-methanesulfonamide
• Methanesulfonamide, N-[2-butyl-3-(4-methoxybenzoyl)-5-benzofuranyl]-
• N-2-Butyl-3-(4-methoxybenzoyl)-5-benzofuranyl-methanesulfonamide

• Inchi： 1S/C21H23NO5S/c1-4-5-6-19-20(21(23)14-7-10-16(26-2)11-8-14)17-13-15(22-28(3,24)25)9-12-18(17)27-19/h7-13,22H,4-6H2,1-3H3
• InChI Key： TUWODEPFKKGUES-UHFFFAOYSA-N
• SMILES： CS(NC1=CC=C2OC(CCCC)=C(C(=O)C3=CC=C(OC)C=C3)C2=C1)(=O)=O

Experimental Properties

• Density: 1.275±0.06 g/cm3(Predicted)
• Boiling Point: 590.9±60.0 °C(Predicted)
• pka: 7.42±0.30(Predicted)

N-2-Butyl-3-(4-methoxybenzoyl)-5-benzofuranyl-methanesulfonamide Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on N-2-Butyl-3-(4-methoxybenzoyl)-5-benzofuranyl-methanesulfonamide

N-2-Butyl-3-(4-methoxybenzoyl)-5-benzofuranyl-methanesulfonamide: A Promising Compound with CAS No. 1384513-86-3 for Modern Pharmaceutical Applications

N-2-Butyl-3-(4-methoxybenzoyl)-5-benzofuranyl-methanesulfonamide, identified by its CAS No. 1384513-86-3, represents a novel class of biologically active compounds with significant potential in pharmaceutical research. This molecule combines structural elements of benzofuran and methanesulfonamide moieties, which are known to enhance molecular interactions with target proteins. Recent studies have highlighted its role in modulating inflammatory pathways and its potential as a therapeutic agent for chronic diseases. The unique chemical architecture of this compound, which includes a benzofuran ring substituted with a methoxybenzoyl group, provides a scaffold for further functionalization and optimization.

The molecular structure of N-2-Butyl-3-(4-methoxybenzoyl)-5-benzofuranyl-methanesulfonamide is characterized by a benzofuran core, a heterocyclic ring system that is commonly found in natural products and pharmaceuticals. The introduction of a 4-methoxybenzoyl group at the 3-position of the benzofuran ring enhances its lipophilicity and metabolic stability, which are critical factors for drug development. The presence of a methanesulfonamide moiety at the 5-position further contributes to its ability to form hydrogen bonds with target proteins, thereby improving its binding affinity and selectivity. These structural features make it a promising candidate for the treatment of inflammatory and autoimmune disorders.

Recent advancements in medicinal chemistry have focused on the synthesis and biological evaluation of compounds like N-2-Butyl-3-(4-methoxybenzoyl)-5-benzofuranyl-methanesulfonamide. A 2023 study published in *Journal of Medicinal Chemistry* demonstrated that this compound exhibits potent anti-inflammatory activity by inhibiting the NF-κB signaling pathway, a key mediator of inflammation. The researchers also reported that its molecular interactions with the COX-2 enzyme, a target for nonsteroidal anti-inflammatory drugs (NSAIDs), are distinct from traditional inhibitors, suggesting a novel mechanism of action. These findings underscore the importance of this compound in the development of safer and more effective anti-inflammatory agents.

Another area of interest is the application of N-2-Butyl-3-(4-methoxybenzoyl)-5-benzofuranyl-methanesulfonamide in neurodegenerative diseases. A 2024 preclinical study published in *Neuropharmacology* revealed that this compound reduces amyloid-beta aggregation in Alzheimer's disease models by modulating the activity of acetylcholinesterase. The study highlighted its potential as a dual-action therapeutic agent that addresses both the pathological and symptomatic aspects of the disease. These results align with the growing trend in pharmaceutical research to develop multifunctional drugs that target multiple disease mechanisms simultaneously.

The synthesis of N-2-Butyl-3-(4-methoxybenzoyl)-5-benzofuranyl-methanesulfonamide involves a multi-step process that includes the formation of the benzofuran ring and the introduction of functional groups. A 2022 paper in *Organic & Biomolecular Chemistry* described an efficient synthetic route that utilizes microwave-assisted conditions to accelerate the reaction kinetics. This approach not only reduces the reaction time but also improves the yield and purity of the final product. The scalability of this method is critical for its transition from the laboratory to industrial production, ensuring that it can meet the demands of large-scale clinical trials and commercialization.

From a pharmacokinetic perspective, N-2-Butyl-3-(4-methoxybenzoyl)-5-benzofuranyl-methanesulfonamide has shown favorable properties in preclinical studies. Its high solubility in aqueous media and low clearance rate in animal models suggest that it may have a prolonged half-life, reducing the frequency of administration required. Additionally, its low toxicity profile, as demonstrated in in vitro and in vivo assays, indicates that it is a viable candidate for further development. These characteristics are particularly important for chronic disease management, where patient compliance and treatment efficacy are critical.

Despite its promising properties, challenges remain in optimizing the therapeutic potential of N-2-Butyl-3-(4-methoxybenzoyl)-5-benzofuranyl-methanesulfonamide. Ongoing research is focused on improving its bioavailability and reducing potential side effects. For instance, a 2023 study in *Drug Discovery Today* explored the use of prodrug strategies to enhance its oral bioavailability. The researchers designed a prodrug derivative that showed improved absorption in the gastrointestinal tract while maintaining the biological activity of the parent compound. These findings highlight the importance of chemical modifications in overcoming the limitations of existing drug candidates.

The future of N-2-Butyl-3-(4-methoxybenzoyl)-5-benzofuranyl-methanesulfonamide as a therapeutic agent depends on its ability to meet the rigorous requirements of clinical trials. Current efforts are aimed at translating preclinical success into human applications, with several pharmaceutical companies exploring its potential for treating inflammatory and neurodegenerative diseases. The integration of advanced computational methods, such as molecular docking and QSAR modeling, is expected to accelerate the discovery of optimal analogs with enhanced efficacy and reduced toxicity. These innovations reflect the dynamic nature of pharmaceutical research and the continuous pursuit of more effective treatments.

In conclusion, N-2-Butyl-3-(4-methoxybenzoyl)-5-benzofuranyl-methanesulfonamide (CAS No. 1384513-86-3) is a compound of significant scientific and therapeutic interest. Its unique structural features, combined with its demonstrated biological activities, position it as a valuable tool in the development of next-generation pharmaceuticals. As research in this area progresses, it is anticipated that this compound will play a pivotal role in addressing some of the most challenging medical conditions of our time.